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Compound of Interest

Compound Name: 2-Amino-4,6-dichloronicotinamide
Cat. No.: B13653695
Get Quote
\ J

The precise compound "2-Amino-4,6-dichloronicotinamide” is a specific isomer within a
family of dichlorinated aminonicotinamides. It is crucial to distinguish it from its isomers, as the
position of the amino and chloro groups significantly influences its chemical reactivity and
biological activity.

A closely related isomer, 4-Amino-2,6-dichloronicotinamide, has the registered CAS number
918898-03-0.[1] The molecular formula for this compound is CeHsCIl2N30O, with a molecular
weight of approximately 206.03 g/mol .

For the purpose of this guide, we will also draw comparative data from the extensively studied
precursor, 2-Amino-4,6-dichloropyrimidine (CAS: 56-05-3), as it shares a similar heterocyclic
core and reactivity patterns.[2]

Table 1: Physicochemical Properties of Related Compounds
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Molecular .
Compound CAS Molecular . Melting
Weight ( Appearance .
Name Number Formula Point (°C)
g/mol )
4-Amino-2,6-
dichloronicoti 918898-03-0 CeHsCI2NsO 206.03 Not specified Not specified
namide
_ White to
2-Amino-4,6-
. . brown
dichloropyrimi  56-05-3 CaHsCI2Ns 163.99 ) 218.0-225.0
. crystalline
dine
powder
2-Amino-4,6-
_ . 1864073-67- N N
dichloronicoti . CeHaCl2N202  207.01 Not specified Not specified
nic acid

Data compiled from multiple sources.[3]

Solubility Profile

Compounds in this class generally exhibit poor solubility in water but are soluble in organic
solvents such as acetone and toluene.[4] For analytical purposes, deuterated solvents like
DMSO-des are commonly used.[5]

Part 2: Synthesis and Mechanistic Insights

The synthesis of substituted aminopyridines and aminopyrimidines often involves multi-step
processes, starting from readily available precursors. The strategic introduction of amino and
chloro groups is key to building the desired molecular architecture.

General Synthetic Strategy

A common approach involves the construction of the heterocyclic ring followed by functional
group interconversion. For instance, the synthesis of 5-substituted 2-amino-4,6-
dichloropyrimidines can be achieved from the corresponding 2-amino-4,6-dihydroxypyrimidine
analogs.[6] This transformation is typically accomplished using a strong chlorinating agent like
phosphorus oxychloride (POCI3).[7]
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A patent describes a method for preparing 2-amino-4,6-dichloro-5-carboxamidopyrimidine
starting from 2-amino-4,6-dimethoxypyrimidine, which undergoes nitrosation, reduction,
formylation, hydrolysis, and finally chlorination.[7] This highlights a versatile route to
functionalized dichloropyrimidines.

Diagram 1: Generalized Synthetic Workflow
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Caption: A simplified workflow for the synthesis of functionalized 2-amino-4,6-
dichloropyrimidine derivatives.

Key Experimental Protocol: Chlorination of a
Dihydroxypyrimidine Intermediate
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This protocol is adapted from established methods for the synthesis of dichloropyrimidines.[6]

[7]

e Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add the 2-amino-4,6-dihydroxypyrimidine precursor (1 equivalent).

» Addition of Reagents: Carefully add phosphorus oxychloride (POCIs) (excess, e.g., 5-10
equivalents) and a catalytic amount of a tertiary amine such as N,N-dimethylaniline.

» Heating: Heat the reaction mixture to reflux (typically 105-110 °C) for several hours.[7] The
reaction progress should be monitored by Thin Layer Chromatography (TLC) or High-
Performance Liquid Chromatography (HPLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully
guench the excess POCIs by slowly pouring the reaction mixture into ice water.

e pH Adjustment and Isolation: Neutralize the acidic solution with a base (e.g., ammonia water)
to a pH of 4.0-4.5, which may be followed by further adjustment to pH 7.0-7.5 to precipitate
the product.[7]

« Purification: Collect the solid product by filtration, wash with water, and dry. Further
purification can be achieved by recrystallization from a suitable solvent like ethanol.

Causality behind Experimental Choices:
o Excess POCIs: Ensures complete conversion of the hydroxyl groups to chlorides.
» N,N-dimethylaniline: Acts as a catalyst to facilitate the chlorination reaction.

¢ Quenching in Ice Water: A highly exothermic reaction that needs to be controlled to prevent
overheating and potential side reactions.

e pH Adjustment: The product's solubility is pH-dependent; adjusting the pH allows for
maximum precipitation and isolation.

Part 3: Analytical Characterization
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A combination of spectroscopic techniques is essential for the structural elucidation and purity
assessment of 2-amino-4,6-dichloronicotinamide and its analogs.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for determining the precise connectivity of atoms. For isotopically
labeled compounds like 2-Amino-4,6-dichloropyrimidine-13C2, NMR can provide even deeper
structural insights through the observation of 13C-13C coupling.[5]

e 1H NMR: The proton NMR spectrum would show characteristic signals for the amino group
protons (often a broad singlet) and any protons on the pyridine or pyrimidine ring.[5][8]

e 13C NMR: The carbon NMR spectrum provides information on the carbon skeleton. The
chemical shifts of the carbons are influenced by the attached functional groups (amino,
chloro, and amide).[9][10]

Table 2: Predicted NMR Data for 2-Amino-4,6-dichloropyrimidine

Predicted Chemical

Nucleus . Multiplicity Solvent
Shift (0) ppm

1H (-NH2) ~7.0-8.0 Broad Singlet DMSO-ds

1H (H-5) ~6.5-7.5 Singlet DMSO-ds

13C (C2) ~162 Singlet DMSO-ds

13C (C4/C6) ~160 Singlet DMSO-de

13C (CH) ~105 Singlet DMSO-ds

Note: These are approximate values and can vary based on experimental conditions.[5]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of specific functional groups.

e N-H Stretching: The amino group (NH2) typically shows stretching vibrations in the range of
3300-3500 cm~1.[8]
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e C=0 Stretching: The amide carbonyl (C=0) group will exhibit a strong absorption band
around 1660-1680 cm~1.

» C-CI Stretching: Carbon-chlorine bonds will have characteristic absorptions in the fingerprint
region.

Mass Spectrometry (MS)

Mass spectrometry is crucial for determining the molecular weight and elemental composition
of the compound. The presence of two chlorine atoms will result in a characteristic isotopic
pattern (M, M+2, M+4) in the mass spectrum, which is a definitive indicator of a dichlorinated
compound.

Diagram 2: Analytical Workflow for Structural Confirmation
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Caption: A comprehensive workflow for the analytical characterization of the target compound.
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Part 4: Applications in Research and Drug
Development

The 2-aminopyrimidine and 2-aminopyridine scaffolds are privileged structures in medicinal
chemistry due to their ability to form key hydrogen bond interactions with biological targets.

Role as a Chemical Intermediate

2-Amino-4,6-dichloropyrimidine and its derivatives are versatile intermediates for synthesizing a
wide range of biologically active molecules.[11][12] The two chlorine atoms are susceptible to
nucleophilic aromatic substitution (SNAr), allowing for the introduction of various functional
groups at the 4- and 6-positions.[13] This chemical handle is invaluable for creating libraries of

compounds for drug screening.

Therapeutic Potential

Derivatives of these scaffolds have shown promise in several therapeutic areas:

o Antiviral Agents: 2-amino-4,6-dichloropyrimidine has been investigated for its broad-

spectrum antiviral activity.[6]

o Anti-inflammatory Agents: Certain 5-substituted 2-amino-4,6-dichloropyrimidines have been
shown to inhibit nitric oxide (NO) production, suggesting potential as anti-inflammatory

agents.[6]

o Anticancer Research: The aminopyrimidine core is a common feature in kinase inhibitors, a
major class of anticancer drugs.[5] The ability to functionalize the scaffold allows for the fine-
tuning of selectivity and potency against specific cancer-related kinases.[14][15]

Part 5: Safety and Handling

As with any chlorinated organic compound, proper safety precautions must be followed when
handling 2-amino-4,6-dichloronicotinamide and its analogs.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.[16][17]
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» Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust or vapors.[16][17]

» Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty
of water.[16][18] Avoid formation of dust and aerosols.[17]

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away
from strong oxidizing agents.[4][16]

In case of fire, use water spray, carbon dioxide (CO3z), dry chemical, or alcohol-resistant foam.
[16] Firefighters should wear self-contained breathing apparatus.[16]
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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